Tert-butyl 3-amino-11-azatricyclo[6.2.1.02,7]undeca-2(7),3,5-triene-11-carboxylate

• IUPAC Name: tert-butyl 3-amino-11-azatricyclo[6.2.1.02,7]undeca-2(7),3,5-triene-11-carboxylate
• InChI: InChI=1S/C15H20N2O2/c1-15(2,3)19-14(18)17-11-7-8-12(17)13-9(11)5-4-6-10(13)16/h4-6,11-12H,7-8,16H2,1-3H3
• InChI Key: XCWJXOVFSLIHPH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1C2CCC1C3=C2C=CC=C3N
• Molecular Formula: C15H20N2O2
• Molecular Weight: 260.33 g/mol

Description

“Tert-butyl 3-amino-11-azatricyclo[6.2.1.02,7]undeca-2(7),3,5-triene-11-carboxylate” is a chemical compound with the CAS Number: 668492-18-0. Its molecular weight is 260.34. The IUPAC name for this compound is tert-butyl 5-amino-1,2,3,4-tetrahydro-1,4-epiminonaphthalene-9-carboxylate.

Molecular Structure Analysis

The InChI code for this compound is 1S/C15H20N2O2/c1-15(2,3)19-14(18)17-11-7-8-12(17)13-9(11)5-4-6-10(13)16/h4-6,11-12H,7-8,16H2,1-3H3. This code provides a specific representation of the molecule’s structure.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. It has a melting point of 89-90 degrees Celsius.

Scientific Research Applications

Cascade C-N and C-C Bond Formation

One study demonstrates a Mn(III)-catalyzed cascade C-H/N-H functionalization method leading to peri-condensed tricyclic azines, which could be analogous to the synthetic utility of "Tert-butyl 3-amino-11-azatricyclo[6.2.1.02,7]undeca-2(7),3,5-triene-11-carboxylate" in constructing valuable precursors for functional materials and biologically active compounds (Yu et al., 2018).

Acid-Catalyzed Rearrangement

Another relevant study involves the acid-catalyzed rearrangement of 3-aza-8-oxatricyclo[3.2.1.02,4]octan-6-one acetals to produce protected amines, demonstrating the molecule's utility in stereoselective synthesis, potentially applicable to "this compound" (Nativi et al., 1989).

Versatile Building Blocks for Synthetic Chemistry

Tert-butyl phenylazocarboxylates, closely related to the structure , have been used as versatile building blocks for synthetic organic chemistry, indicating that "this compound" may also serve a similar purpose in nucleophilic substitutions and radical reactions (Jasch et al., 2012).

Safety and Hazards

The compound has been classified with the signal word “Warning” under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). Hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Various precautionary statements are also provided.